Cas no 488814-80-8 (3-(4-ethyl-phenyl)-propionic acid ethyl ester)

3-(4-ethyl-phenyl)-propionic acid ethyl ester structure
488814-80-8 structure
Product Name:3-(4-ethyl-phenyl)-propionic acid ethyl ester
CAS No:488814-80-8
MF:C13H18O2
MW:206.280824184418
CID:932134
PubChem ID:45094821
Update Time:2025-04-19

3-(4-ethyl-phenyl)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ethyl-phenyl)-propionic acid ethyl ester
    • 3-(4-ETHYL-PHENYL)-PROPANOIC ACID ETHYL ESTER
    • 3-(4-ethylphenyl)-propionic acid ethyl ester
    • AG-F-64864
    • CTK4J1032
    • KB-178108
    • SureCN879130
    • AKOS009165780
    • DTXSID40667318
    • 3-(4-ethylphenyl)Propanoic acid ethyl ester
    • 488814-80-8
    • DB-261723
    • ethyl 3-(4-ethylphenyl)propanoate
    • SCHEMBL879130
    • Inchi: 1S/C13H18O2/c1-3-11-5-7-12(8-6-11)9-10-13(14)15-4-2/h5-8H,3-4,9-10H2,1-2H3
    • InChI Key: AGFKWIGAUOFUBT-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1C=CC(=CC=1)CC)=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

3-(4-ethyl-phenyl)-propionic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010000074-250mg
Ethyl 3-(4'-ethylphenyl)propionate
488814-80-8 97%
250mg
$504.00 2023-09-01
Alichem
A010000074-500mg
Ethyl 3-(4'-ethylphenyl)propionate
488814-80-8 97%
500mg
$815.00 2023-09-01
Alichem
A010000074-1g
Ethyl 3-(4'-ethylphenyl)propionate
488814-80-8 97%
1g
$1549.60 2023-09-01
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.